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Compound of Interest

Compound Name: (+)-isononyl acetate

Cat. No.: B1147620

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided in this technical guide pertains to isononyl acetate, for
which the CAS number 40379-24-6 is often used for an unspecified isomer mixture. The IUPAC
name for the primary component is generally considered to be 7-methyloctyl acetate. Specific
toxicological and biological data for the (+)-enantiomer are not currently available in the public
domain. This document summarizes the existing knowledge on the isomer mixture and
discusses the potential biological context based on related compounds.

Chemical and Physical Properties

(+)-Isononyl acetate is a branched-chain fatty acid ester. It is a colorless liquid with a
characteristic sweet, fruity, and floral odor.[1][2] Its primary application is as a fragrance
ingredient in various consumer products, including perfumes, soaps, detergents, and
cosmetics.[1][3][4]

Table 1: Physicochemical Properties of Isononyl Acetate (Isomer Unspecified)
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Property Value Reference(s)
Molecular Formula C11H2202 [1][5]
Molecular Weight 186.29 g/mol [1][5]
Appearance Clear, colorless liquid [1][5][6]

Odor sweet, floral, fruity, woody, o1f6]

violet

Density 0.863 - 0.869 g/cm? at 20°C [2][5]

Boiling Point Approximately 214.2 - 220.8°C  [1][4][6]

Flash Point 71-82.9°C [41151[6]

Water Solubility

12.56 mg/L at 25°C

(estimated)

[6]7]

Refractive Index

1.4200 - 1.4250 at 20°C

[2][5]

logP

4.1-4.23

[5117]

Synthesis

The most common method for the synthesis of isononyl acetate is the Fischer-Speier

esterification of isononyl alcohol with acetic acid, using a strong acid catalyst such as sulfuric

acid.[5] To increase the reaction yield, acetic anhydride can be used in place of acetic acid.[5]

Synthesis and Purification Workflow
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Synthesis and Purification of Isononyl Acetate

Isononyl Alcohol +
Acetic Acid +
H2SOa (catalyst)

Reflux (1-5 hours)

Work-up:
1. Cooled Water Quench
2. NaHCOs Neutralization
3. Brine Wash

Drying over
Anhydrous MgSOa

Distillation

Purified
Isononyl Acetate
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Caption: Workflow for the synthesis and purification of isononyl acetate.

Experimental Protocols
Laboratory-Scale Synthesis of Isononyl Acetate
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This protocol is based on the Fischer-Speier esterification method.
Materials:

 |Isononyl alcohol (7-methyloctan-1-ol)

e Glacial acetic acid

o Concentrated sulfuric acid (H2SOa)

e Saturated sodium bicarbonate solution (NaHCO3)
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

e Round-bottom flask

» Reflux condenser

o Heating mantle with magnetic stirrer

e Separatory funnel

« Distillation apparatus

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine isononyl
alcohol and a molar excess of glacial acetic acid.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the stirring

mixture.

o Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux for 1-5 hours. The
reaction progress can be monitored by thin-layer chromatography (TLC) or gas
chromatography (GC).
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o Work-up: After cooling the reaction mixture to room temperature, transfer it to a separatory
funnel containing cold water.

» Neutralization: Carefully add saturated sodium bicarbonate solution in portions to neutralize
the excess acid until the aqueous layer is neutral or slightly basic.

» Extraction: Separate the organic layer and wash it with brine.
e Drying: Dry the organic layer over anhydrous magnesium sulfate and filter.

« Purification: Purify the crude ester by distillation, collecting the fraction at the appropriate
boiling point.

Spectroscopic Data

Detailed spectroscopic data, including 1H NMR, 13C NMR, IR, and mass spectra for acetic
acid, isononyl ester, are available in commercial databases such as the Wiley Registry of Mass
Spectral Data and the KnowlItAll NMR Spectral Library.[8][9] This data is essential for the
structural confirmation of the synthesized product.

Safety and Toxicology

Isononyl acetate is considered a combustible liquid.[1] Vapors may cause eye and respiratory
tract irritation, headaches, and dizziness.[10][11] Prolonged or frequent skin contact may cause
irritation and dermatitis.[10][11] Safety data sheets (SDS) provide detailed information on
handling, storage, and emergency procedures.[12]

Table 2: Toxicological Profile of Isononyl Acetate (Isomer Unspecified)

Endpoint Result Reference(s)
Genotoxicity Not genotoxic [7]

Skin Sensitization No concern [7]

Oral LD50 (Rat) 4250 mg/kg [13]
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Potential Biological Significance and Future
Research Directions

While specific biological activity data for (+)-isononyl acetate is lacking, the broader class of
branched-chain fatty acid esters has garnered interest in the scientific community for its
potential therapeutic effects.

Conceptual Signaling Pathway for Branched-Chain Fatty
Acid Esters

Research on other branched-chain fatty acid esters, such as palmitic acid esters of hydroxy
stearic acids (PAHSAS), has shown that they can exert anti-diabetic and anti-inflammatory
effects.[3][6] These effects are, in some cases, mediated through the activation of G-protein
coupled receptors like GPR40.[3][6]

Conceptual Signaling for Branched-Chain Fatty Acid Esters
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Caption: Hypothetical signaling pathway for branched-chain fatty acid esters.

Given its structural similarity to biologically active lipids, (+)-isononyl acetate presents an
interesting candidate for further investigation. Future research should focus on:

o Chiral Synthesis and Resolution: Developing methods for the enantioselective synthesis or
chiral resolution of isononyl acetate to obtain the pure (+)-enantiomer for biological testing.

 In Vitro and In Vivo Studies: Screening (+)-isononyl acetate for biological activities, such as
anti-inflammatory, anti-diabetic, and anti-cancer effects, in relevant cell-based assays and
animal models.

e Mechanism of Action Studies: If biological activity is identified, further research will be
needed to elucidate the specific molecular targets and signaling pathways involved.

The exploration of the biological properties of (+)-isononyl acetate could potentially lead to the
discovery of a novel bioactive lipid with therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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